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Compound of Interest

Compound Name: Mordant Black PV

Cat. No.: B12385984

Mordant Black PV: A Technical Overview

CAS Number: 2052-25-7
Synonyms: Mordant Black 9, Acid Mordant Black PV, Chrome Fast Black PV, C.I. 16500

This technical guide provides an in-depth overview of Mordant Black PV, also known as
Mordant Black 9. The information is curated for researchers, scientists, and professionals in
drug development, focusing on its chemical properties, synthesis, and established applications.
While direct applications in drug development are not widely documented, this guide offers
comprehensive technical data that may inform novel research directions.

Chemical and Physical Properties

Mordant Black PV is a monoazo dye, characterized by its use in conjunction with a mordant to
fix the dye to substrates, primarily textiles like wool, silk, and nylon. Its properties are
summarized in the table below.
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Property Value Reference
CAS Number 2052-25-7 [1]
Molecular Formula C16H11N2NaOeS [1]
Molecular Weight 382.32 g/mol [1]
Appearance Black powder [2]

Soluble in water (Bordeaux red
Solubility solution), slightly soluble in [3]

ethanol and acetone.

Color Index C.l. 16500

Experimental Protocols
Synthesis of Mordant Black 9

The manufacturing process for Mordant Black 9 involves a diazotization reaction followed by an

azo coupling.

Materials:

3-Amino-4-hydroxybenzenesulfonic acid

Naphthalene-1,5-diol

Sodium nitrite

Hydrochloric acid

Sodium hydroxide
Procedure:

o Diazotization: 3-Amino-4-hydroxybenzenesulfonic acid is diazotized by reacting it with
sodium nitrite in the presence of hydrochloric acid at a low temperature (0-5 °C). This
reaction forms a diazonium salt.
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e Azo Coupling: The resulting diazonium salt is then coupled with Naphthalene-1,5-diol under
alkaline conditions. The coupling reaction typically occurs at a controlled pH to ensure the
correct substitution pattern.

« |solation: The resulting Mordant Black 9 dye is then precipitated, filtered, and dried.

General Protocol for Dyeing with Mordant Dyes

This protocol provides a general framework for the application of mordant dyes, including
Mordant Black 9, in a laboratory setting for dyeing protein-based fibers.

Materials:

o Fiber substrate (e.g., wool, silk)

e Mordant (e.g., potassium dichromate, alum)
e Mordant Black 9 dye

e Acetic acid

o Water bath or heating mantle

o Beakers and stirring rods

Procedure:

o Scouring of Fibers: The fiber is first cleaned to remove any impurities by washing with a
neutral soap solution, followed by thorough rinsing.

e Mordanting:

o Prepare a mordant bath by dissolving the chosen mordant in water. The concentration will
depend on the mordant and the desired shade.

o Introduce the wet, scoured fibers into the mordant bath.

o Slowly heat the bath to a near-boil and maintain for approximately one hour, stirring gently.
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o Allow the fibers to cool in the bath, then remove and rinse.

e Dyeing:

o Prepare a dyebath by dissolving Mordant Black 9 in water. The amount of dye will depend

on the weight of the fiber and the desired depth of shade.

o Acidify the dyebath with acetic acid to a pH of approximately 4.5-5.5.

o Introduce the wet, mordanted fibers into the dyebath.

o Slowly raise the temperature to a near-boil and maintain for one to two hours, with

occasional stirring.

o Allow the dyebath to cool before removing the fibers.

e Rinsing and Drying: Rinse the dyed fibers thoroughly in warm and then cold water until the

water runs clear. The fibers are then dried away from direct sunlight.

Visualization of Synthesis Pathway

The chemical synthesis of Mordant Black 9 is a straightforward two-step process, as illustrated

below.

3-Amino-4-hydroxy-
benzenesulfonic acid

NaNO:z / HCl
(0-5°C)

——— | Diazonium Salt

I— Azo Coupling > Mordant Black 9
— (Alkaline conditions) (C.l. 16500)

Naphthalene-1,5-diol

Click to download full resolution via product page

Synthesis of Mordant Black 9

Applications and Research Context
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The primary application of Mordant Black PV is in the textile industry for dyeing various natural
fibers. Its ability to form stable complexes with metal ions, a characteristic of mordant dyes,
suggests potential for analytical applications. While specific studies on Mordant Black 9 are
limited, related mordant dyes, such as Mordant Black 11 (Eriochrome Black T), are well-
established as metal indicators in complexometric titrations. This suggests that Mordant Black
9 could potentially be explored for similar applications, such as the extractive analysis of metal
traces in biological or environmental samples. One study has noted its use in the extractive
analysis of aluminum traces in dialysis solutions, highlighting its potential in analytical chemistry
relevant to healthcare.

For researchers in drug development, while Mordant Black PV is not a therapeutic agent, its
properties as an azo dye and a metal-chelating agent could be of interest in toxicological
studies or as a component in the development of novel analytical methods. The general
toxicological profile of azo dyes is an area of ongoing research, particularly concerning their
metabolic cleavage products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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